Cas no 374728-77-5 (1-O-Methyl Chlorogenic Acid)

1-O-Methyl Chlorogenic Acid is a methylated derivative of chlorogenic acid, a naturally occurring polyphenolic compound. This modification enhances its stability and bioavailability compared to its parent molecule. The compound exhibits strong antioxidant properties, making it valuable in research applications focused on oxidative stress and metabolic pathways. Its improved lipophilicity due to methylation facilitates better cellular uptake, which is advantageous for in vitro and in vivo studies. Additionally, 1-O-Methyl Chlorogenic Acid serves as a reference standard in analytical chemistry for quality control and method validation in phytochemical research. Its structural specificity also supports investigations into enzyme inhibition and bioactive compound interactions.

1-O-Methyl Chlorogenic Acid structure

Product Name:1-O-Methyl Chlorogenic Acid

CAS No:374728-77-5

MF:C₁₇H₂₀O₉

MW:368.335306167603

CID:5558533

PubChem ID:70231239

Update Time:2025-05-27

1-O-Methyl Chlorogenic Acid Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxylic acid, 3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]-4,5-dihydroxy-1-methoxy-, (1S,3R,4R,5R)-
- (1S,3R,4R,5R)-3-[(E)-3-(3,4-Dihydroxyphenyl)prop-2-enoyl]oxy-4,5-dihydroxy-1-methoxycyclohexane-1-carboxylic acid
- 374728-77-5
- SCHEMBL7929293
- 3-O-caffeoyl-1-methylquinic acid
- 1-O-Methyl Chlorogenic Acid
- Inchi： 1S/C17H20O9/c1-25-17(16(23)24)7-12(20)15(22)13(8-17)26-14(21)5-3-9-2-4-10(18)11(19)6-9/h2-6,12-13,15,18-20,22H,7-8H2,1H3,(H,23,24)/b5-3+/t12-,13-,15-,17+/m1/s1
- InChI Key： NRRBIAVXVIGMKC-AWOKGZDASA-N
- SMILES： [C@]1(OC)(C(O)=O)C[C@@H](O)[C@@H](O)[C@H](OC(=O)/C=C/C2=CC=C(O)C(O)=C2)C1

Computed Properties

Exact Mass: 368.11073221g/mol
Monoisotopic Mass: 368.11073221g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 548
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 154Å²

1-O-Methyl Chlorogenic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M295418-1mg	1-O-Methyl Chlorogenic Acid	374728-77-5	1mg	$196.00	2023-05-18
TRC	M295418-5mg	1-O-Methyl Chlorogenic Acid	374728-77-5	5mg	$821.00	2023-05-18
TRC	M295418-10mg	1-O-Methyl Chlorogenic Acid	374728-77-5	10mg	$1372.00	2023-05-18
TRC	M295418-25mg	1-O-Methyl Chlorogenic Acid	374728-77-5	25mg	$2870.00	2023-05-18
TRC	M295418-50mg	1-O-Methyl Chlorogenic Acid	374728-77-5	50mg	$5201.00	2023-05-18
TRC	M295418-100mg	1-O-Methyl Chlorogenic Acid	374728-77-5	100mg	$ 11200.00	2023-09-07